Cas no 687-49-0 (2-Fluoro-4-methyl-pent-2-enoic acid)

2-Fluoro-4-methyl-pent-2-enoic acid structure
687-49-0 structure
Product name:2-Fluoro-4-methyl-pent-2-enoic acid
CAS No:687-49-0
MF:C6H9FO2
MW:132.132865667343
CID:3163456
PubChem ID:13833928

2-Fluoro-4-methyl-pent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-methyl-pent-2-enoic acid
    • SCHEMBL5817923
    • 687-49-0
    • SCHEMBL532494
    • 2-Fluoro-4-methyl-pent-2-enoicacid
    • Inchi: InChI=1S/C6H9FO2/c1-4(2)3-5(7)6(8)9/h3-4H,1-2H3,(H,8,9)/b5-3-
    • InChI Key: VLTPEXOVJIWAIE-HYXAFXHYSA-N

Computed Properties

  • Exact Mass: 132.05865769g/mol
  • Monoisotopic Mass: 132.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 1.7

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